5-(4-ethylphenyl)-3-(trifluoromethyl)-1H-pyrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(4-ethylphenyl)-3-(trifluoromethyl)-1H-pyrazole is a useful research compound. Its molecular formula is C12H11F3N2 and its molecular weight is 240.229. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-inflammatory and Antibacterial Agents
Trifluoromethylpyrazoles, including compounds like 5-(4-ethylphenyl)-3-(trifluoromethyl)-1H-pyrazole, have been extensively studied for their anti-inflammatory and antibacterial properties. Their activity profile varies significantly with the position of the trifluoromethyl group on the pyrazole nucleus. Research has demonstrated the potential of these compounds in medicinal chemistry, particularly in developing novel agents with minimal side effects for treating inflammation and bacterial infections (Kaur, Kumar, & Gupta, 2015).
Heterocyclic Compound Synthesis
The compound serves as a building block for synthesizing various heterocyclic compounds. Its derivatives have been utilized in creating pyrazolo-imidazoles, thiazoles, and other heterocycles. This versatility underscores the significance of this compound and its derivatives in medicinal chemistry and drug development, offering a pathway to novel therapeutic agents with broad applicability (Gomaa & Ali, 2020).
Organometallic Chemistry
In organometallic chemistry, trifluoromethylpyrazoles are instrumental in studying the chemistry of metal complexes, particularly those of Group 5 metals. These complexes are explored for their potential in modeling interactions in metalloproteins and developing new organometallic reactions. The study of such complexes can lead to advancements in catalysis, materials science, and bioinorganic chemistry (Etienne, 1996).
Hybrid Catalysts in Synthesis
The pyranopyrimidine core, related to pyrazole derivatives, highlights the importance of hybrid catalysts in synthesizing medically relevant scaffolds. Research in this area focuses on developing efficient synthetic routes for bioactive molecules, with this compound derivatives potentially serving as key intermediates. This work is critical for the pharmaceutical industry in creating new drugs and understanding their mechanisms of action (Parmar, Vala, & Patel, 2023).
Therapeutic Applications
Pyrazoline derivatives, closely related to the compound , have been extensively studied for their therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory effects. These studies highlight the potential of pyrazole-based compounds in developing new treatments for a wide range of diseases, underscoring the importance of this compound in medicinal chemistry (Shaaban, Mayhoub, & Farag, 2012).
Properties
IUPAC Name |
3-(4-ethylphenyl)-5-(trifluoromethyl)-1H-pyrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11F3N2/c1-2-8-3-5-9(6-4-8)10-7-11(17-16-10)12(13,14)15/h3-7H,2H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFUCMTJDRCHLKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=NNC(=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11F3N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.